Cas no 959240-74-5 (6-Chloro-N,N-dimethylpyrazine-2-carboxamide)

• Product Name: 6-Chloro-N,N-dimethylpyrazine-2-carboxamide
• CAS No: 959240-74-5
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• MDL: MFCD09864553
• CID: 1087356
• PubChem ID: 28064785
• Update Time: 2025-07-19

6-Chloro-N,N-dimethylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N,N-dimethylpyrazine-2-carboxamide
• 6-CHLORO-N,N-DIMETHYL-2-PYRAZINECARBOXAMIDE
• 6-chloro-N,N-dimethyl-2-pyrazinecarboxamide(SALTDATA: FREE)
• AKOS006280550
• MFCD09864553
• 959240-74-5
• 6-chloro-pyrazine-2-carboxylic acid dimethylamide
• DTXSID20650980
• BS-39776
• SCHEMBL2111988
• FAJPFOLFEIYMJX-UHFFFAOYSA-N
• EN300-170956
• G41646

• MDL： MFCD09864553
• Inchi： 1S/C7H8ClN3O/c1-11(2)7(12)5-3-9-4-6(8)10-5/h3-4H,1-2H3
• InChI Key： FAJPFOLFEIYMJX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(N(C)C)=O)=N1

Computed Properties

• Exact Mass: 185.03600
• Monoisotopic Mass: 185.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• PSA: 46.09000
• LogP: 0.83180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-Chloro-N,N-dimethylpyrazine-2-carboxamide

Comprehensive Overview of 6-Chloro-N,N-dimethylpyrazine-2-carboxamide (CAS No. 959240-74-5): Properties, Applications, and Industry Insights

6-Chloro-N,N-dimethylpyrazine-2-carboxamide (CAS No. 959240-74-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This pyrazine derivative features a unique molecular structure combining a chlorinated pyrazine ring with a dimethylcarboxamide functional group, making it valuable for drug discovery and material science applications. With increasing interest in heterocyclic compounds, this molecule stands out for its potential in modulating biological activity and serving as a chemical building block.

The compound's molecular formula C7H8ClN3O and molecular weight 185.61 g/mol reflect its moderate polarity, influencing solubility in organic solvents like DMSO and ethanol. Researchers highlight its role in developing kinase inhibitors, a hot topic in oncology research, where small molecule therapeutics dominate recent clinical trials. The chloropyrazine moiety contributes to enhanced binding affinity in target proteins, while the dimethylamide group improves metabolic stability—a critical factor addressed in modern medicinal chemistry optimization strategies.

In agrochemical applications, 6-Chloro-N,N-dimethylpyrazine-2-carboxamide shows promise as an intermediate for crop protection agents. Its structural features align with industry demands for low-environmental-impact pesticides, responding to growing concerns about green chemistry in agriculture. The compound's SAR (Structure-Activity Relationship) profile enables modifications creating derivatives with improved pest control efficacy while maintaining favorable ecotoxicological profiles—a key consideration in sustainable farming solutions.

Synthetic routes to 959240-74-5 typically involve pyrazine ring chlorination followed by carboxamide formation, with recent literature emphasizing atom-economical processes to reduce waste. Advanced process chemistry techniques like flow reactor synthesis have been explored to enhance yield and purity, addressing pharmaceutical industry demands for high-quality intermediates. Analytical characterization commonly employs HPLC, NMR spectroscopy, and mass spectrometry to verify the compound's identity and purity standards.

The commercial availability of 6-Chloro-N,N-dimethylpyrazine-2-carboxamide through specialty chemical suppliers meets growing demand from contract research organizations (CROs) and academic labs. Market analysis indicates rising interest in custom synthesis services for this compound, particularly for fragment-based drug design projects. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability, with proper handling following standard laboratory safety protocols.

Emerging research explores the compound's potential in neurological disorder treatments, capitalizing on the pyrazine scaffold's ability to cross the blood-brain barrier. This aligns with increasing investments in CNS drug development, where small molecule penetration remains a significant challenge. Additionally, its utility in metal-organic frameworks (MOFs) demonstrates versatility beyond life sciences, contributing to advancements in materials engineering and catalysis.

Patent landscape analysis reveals growing intellectual property activity surrounding pyrazine-2-carboxamide derivatives, particularly in combination therapies for metabolic diseases. The 6-chloro substitution pattern appears frequently in recent filings, suggesting pharmaceutical companies recognize its value in creating selective enzyme modulators. This trend corresponds with industry shifts toward precision medicine approaches requiring highly specific molecular targets.

Environmental fate studies of 959240-74-5 indicate moderate persistence in soil systems, prompting development of biodegradable analogs for agricultural uses. Regulatory considerations emphasize proper waste management procedures during manufacturing, reflecting broader chemical industry commitments to responsible production practices. These aspects gain importance as ESG (Environmental, Social, Governance) factors increasingly influence chemical sector investments.

Future research directions may explore the compound's potential in antiviral applications, building on demonstrated activity of related structures against RNA viruses. The COVID-19 pandemic has accelerated interest in broad-spectrum antiviral platforms, where heterocyclic cores like this pyrazine derivative offer promising starting points for lead optimization campaigns. Such developments could position 6-Chloro-N,N-dimethylpyrazine-2-carboxamide as a valuable tool in pandemic preparedness research.